Cas no 955760-28-8 (2-fluoro-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide)

• Product Name: 2-fluoro-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide
• CAS No: 955760-28-8
• MF: C₁₉H₁₉FN₂O₂
• MW: 326.364768266678
• CID: 6020220
• PubChem ID: 16942966
• Update Time: 2025-05-22

2-fluoro-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide
• Benzamide, 2-fluoro-N-[1,2,3,4-tetrahydro-2-(1-oxopropyl)-7-isoquinolinyl]-
• AKOS024646997
• 955760-28-8
• 2-fluoro-N-(2-propionyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide
• F2416-0180

• Inchi： 1S/C19H19FN2O2/c1-2-18(23)22-10-9-13-7-8-15(11-14(13)12-22)21-19(24)16-5-3-4-6-17(16)20/h3-8,11H,2,9-10,12H2,1H3,(H,21,24)
• InChI Key： ZMQMZQOBASGTNJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCN(C(=O)CC)C2)(=O)C1=CC=CC=C1F

Computed Properties

• Exact Mass: 326.14305602g/mol
• Monoisotopic Mass: 326.14305602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 49.4Ų

Additional information on 2-fluoro-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide

Comprehensive Overview of 2-fluoro-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide (CAS No. 955760-28-8)

2-fluoro-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide (CAS No. 955760-28-8) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique structural features, is often explored for its potential applications in drug discovery and development. The compound's tetrahydroisoquinoline core, combined with a fluorobenzamide moiety, makes it a subject of interest for researchers investigating novel therapeutic agents.

The chemical structure of 2-fluoro-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide includes a fluoro-substituted benzamide group attached to a 1,2,3,4-tetrahydroisoquinoline scaffold, which is further modified with a propanoyl side chain. This combination of functional groups contributes to its potential bioactivity, particularly in targeting specific enzymes or receptors. Researchers often focus on such compounds due to their relevance in central nervous system (CNS) disorders, pain management, and neurodegenerative diseases, which are among the most searched topics in pharmaceutical research today.

One of the key reasons for the growing interest in 2-fluoro-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide is its potential role in addressing unmet medical needs. For instance, the fluoro substitution is known to enhance the metabolic stability and bioavailability of drug candidates, a feature highly sought after in modern drug design. Additionally, the tetrahydroisoquinoline scaffold is a privileged structure in medicinal chemistry, often associated with compounds exhibiting neuroprotective, anti-inflammatory, or analgesic properties.

From a synthetic chemistry perspective, the preparation of 2-fluoro-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide involves multi-step organic transformations. The process typically begins with the construction of the 1,2,3,4-tetrahydroisoquinoline core, followed by functionalization with the propanoyl group and subsequent coupling with 2-fluorobenzoyl chloride or a similar derivative. These synthetic routes are often optimized for yield and purity, ensuring the compound meets the stringent requirements of pharmaceutical research.

In terms of applications, 2-fluoro-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide is primarily investigated as a lead compound or intermediate in drug discovery programs. Its structural attributes make it a candidate for modulating various biological targets, including G-protein-coupled receptors (GPCRs) and ion channels, which are frequently discussed in the context of personalized medicine and precision therapeutics. These areas are currently trending in scientific literature and online searches, reflecting the compound's relevance to contemporary research.

The market dynamics surrounding 2-fluoro-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide are influenced by the broader trends in the pharmaceutical and biotechnology sectors. With increasing investment in CNS drug development and neuropharmacology, demand for high-quality intermediates like this compound is expected to rise. Suppliers and manufacturers often highlight its high purity and custom synthesis capabilities to cater to the needs of academic and industrial researchers.

Safety and handling of 2-fluoro-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide follow standard laboratory protocols for organic compounds. While it is not classified as a hazardous material, proper precautions, such as the use of personal protective equipment (PPE) and adequate ventilation, are recommended during its handling and storage. Researchers are advised to consult the material safety data sheet (MSDS) for detailed information on its physical and chemical properties.

In conclusion, 2-fluoro-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide (CAS No. 955760-28-8) represents a valuable compound in the realm of medicinal chemistry. Its unique structure and potential therapeutic applications align with current research trends, such as drug repurposing, targeted therapy, and small molecule innovation. As the scientific community continues to explore new avenues for treating complex diseases, compounds like this will remain at the forefront of pharmaceutical research and development.